3-methyl-4-({1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methoxy)pyridine
Description
3-methyl-4-({1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methoxy)pyridine is a heterocyclic compound featuring a pyridine core substituted with a methoxy group at the 4-position. This methoxy group is connected to a piperidin-4-ylmethyl chain, which is further functionalized with a 2-methyl-1,3-thiazol-4-yl moiety.
The compound’s design combines a pyridine ring (a common pharmacophore in medicinal chemistry) with a thiazole group, which is known for its electron-rich properties and ability to engage in hydrogen bonding. The piperidine linker may enhance solubility and modulate pharmacokinetic properties.
Properties
IUPAC Name |
2-methyl-4-[[4-[(3-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]methyl]-1,3-thiazole | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3OS/c1-13-9-18-6-3-17(13)21-11-15-4-7-20(8-5-15)10-16-12-22-14(2)19-16/h3,6,9,12,15H,4-5,7-8,10-11H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BVNMAEHXOLIYIE-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CN=C1)OCC2CCN(CC2)CC3=CSC(=N3)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3OS | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Mechanism of Action
Target of Action
The primary target of 3-methyl-4-({1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methoxy)pyridine is the metabotropic glutamate (mGlu)5 receptors . These receptors are a part of the G protein-coupled receptor family and play a crucial role in the central nervous system, mediating excitatory neurotransmission.
Mode of Action
This compound acts as a potent and selective antagonist for mGlu5 receptors. Antagonists are substances that inhibit the function of the receptors they bind to. In this case, the compound binds to the mGlu5 receptors, blocking their function and preventing the normal excitatory neurotransmission mediated by these receptors.
Biochemical Pathways
It is known that mglu5 receptors are involved in various neural pathways, including those related to pain perception, anxiety, and the reward system. By acting as an antagonist for these receptors, the compound can potentially affect these pathways and their downstream effects.
Pharmacokinetics
Thiazole derivatives, which this compound is a part of, are generally known to have good bioavailability
Result of Action
The molecular and cellular effects of the compound’s action are primarily related to its antagonistic effect on mGlu5 receptors. For instance, it has been found to reduce ethanol self-administration in alcohol-preferring rats, suggesting a potential role in modulating addictive behaviors. It also appears to regulate olfactory glutamatergic systems.
Comparison with Similar Compounds
Structural and Functional Analogues
The following table summarizes key structural analogs and their distinguishing features:
Key Observations and Research Findings
Core Structure Variations: The pyridine core in the target compound is replaced with pyrimidine in its brominated analog (), which may alter electronic properties and binding affinity due to the additional nitrogen atom .
Linker and Substituent Effects :
- The methoxy-piperidinylmethyl linker in the target compound contrasts with the ethynyl group in MTEP and F-MTEB. Ethynyl linkers are rigid and planar, favoring strong van der Waals interactions, whereas the methoxy-piperidinyl group introduces conformational flexibility, possibly improving solubility .
- Fluorine in [¹⁸F]-7 and F-MTEB enhances metabolic stability and enables positron emission tomography (PET) imaging applications .
Biological Implications: MTEP’s mGluR5 antagonism (IC₅₀ = 5 nM) suggests that the thiazole-pyridine motif is critical for GPCR targeting. The target compound’s methoxy linker may reduce potency but improve selectivity for related receptors . The bromine atom in the pyrimidine analog () could facilitate halogen bonding with amino acid residues in enzymatic targets, a feature absent in the target compound .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
